1-({1-[(3-bromophenyl)methyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

• IUPAC Name: 1-[[1-[(3-bromophenyl)methyl]azetidin-3-yl]methyl]-4-methylpyrazole
• InChI: InChI=1S/C15H18BrN3/c1-12-6-17-19(7-12)11-14-9-18(10-14)8-13-3-2-4-15(16)5-13/h2-7,14H,8-11H2,1H3
• InChI Key: FIINYMILYXWFER-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)CC3=CC(=CC=C3)Br
• Molecular Formula: C15H18BrN3
• Molecular Weight: 320.23 g/mol

Description

The compound is a complex organic molecule that contains an azetidine ring and a pyrazole ring. Azetidine is a four-membered ring with one nitrogen atom, and pyrazole is a five-membered ring with two nitrogen atoms. The presence of a bromophenyl group indicates that the compound has a bromine atom attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The azetidine ring provides a three-dimensional structure, while the pyrazole ring could participate in pi stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromophenyl group, which could undergo nucleophilic aromatic substitution reactions. The azetidine ring could also undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the bromine atom could increase the compound’s molecular weight and potentially its boiling point.

Scientific Research Applications

1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole has been studied for its potential applications in a variety of scientific research fields. It has been used as a model compound for studying the properties of other pyrazole derivatives and has been used in the synthesis of several other compounds, such as 1-bromo-3-methyl-4-methyl-1H-pyrazole. In addition, it has been used as a starting material for the synthesis of more complex molecules, such as 1-bromo-2-methyl-3-methyl-4-methyl-1H-pyrazole.

Mechanism of Action

The mechanism of action of 1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as monoamine oxidase and cyclooxygenase. This inhibition of enzymes is thought to be responsible for its potential biological and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole have yet to be fully elucidated. However, preliminary studies have suggested that it may have anti-inflammatory and anti-cancer effects, as well as potential applications in the treatment of neurological disorders. In addition, it has been studied for its potential applications in the treatment of depression, anxiety, and other mental health disorders.

Advantages and Limitations for Lab Experiments

1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure can be easily adapted for different applications. In addition, its mechanism of action is relatively well understood, making it a useful tool for studying the effects of other compounds. However, it should be noted that the biochemical and physiological effects of 1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole are still not fully understood, and further research is needed before its full potential can be realized.

Future Directions

1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole has a wide range of potential future directions. Further research could be conducted to better understand its biochemical and physiological effects, as well as its potential applications in the treatment of neurological and mental health disorders. In addition, the structure of 1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole could be modified to create more complex molecules for use in different scientific research applications. Finally, the compound could be used as a model for the synthesis of other pyrazole derivatives.

Synthesis Methods

The synthesis of 1-bromoazetidin-3-ylmethyl-4-methyl-1H-pyrazole is achieved through a series of reactions, beginning with the reaction of 3-bromophenylmethylazetidine with 4-methyl-1H-pyrazole. The reaction of these two compounds produces a 1-bromoazetidin-3-ylmethyl-4-methylpyrazole intermediate, which can then be purified and isolated. The method of synthesis is relatively simple and can be easily adapted for different applications.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For instance, brominated compounds can be hazardous and require careful handling.